4-(Pyridin-2-yloxy)-cyclohexanone

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-pyridin-2-yloxycyclohexan-1-one
• InChI: InChI=1S/C11H13NO2/c13-9-4-6-10(7-5-9)14-11-3-1-2-8-12-11/h1-3,8,10H,4-7H2
• InChI Key: OSFDJZOEXBIMLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1OC2=CC=CC=N2

Description

4-(Pyridin-2-yloxy)-cyclohexanone is a cyclohexanone derivative featuring a pyridinyloxy substituent at the 4-position of the cyclohexanone ring. Cyclohexanone derivatives are widely studied for their roles in organic synthesis, pharmaceuticals, and materials science due to their versatile reactivity and functional group compatibility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Cyclohexanone Derivatives

The following table summarizes key structural analogs of 4-(Pyridin-2-yloxy)-cyclohexanone, highlighting substituent variations and molecular properties:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	CAS Number	Key References
This compound	Pyridin-2-yloxy at C4	C₁₁H₁₁NO₂	189.21 g/mol	Not explicitly listed	Extrapolated from analogs
4-(Pyridin-4-ylmethoxy)-cyclohexanone	Pyridin-4-ylmethoxy at C4	C₁₃H₁₅NO₂	217.27 g/mol	1089337-09-6
4-(1H-Pyrrolo[3,2-b]pyridin-3-yl)cyclohexanone	Pyrrolopyridinyl at C4	C₁₃H₁₂N₂O	212.25 g/mol	1209481-96-8
4-Hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexanone	Hydroxy and pyrimidinyl-pyridinyl at C4	C₁₅H₁₄N₃O₂	268.29 g/mol	857651-06-0
4-(4-Chlorophenyl)cyclohexanone	4-Chlorophenyl at C4	C₁₂H₁₃ClO	208.68 g/mol	14472-80-1

Key Observations:

• Molecular Weight : Derivatives with bulkier substituents (e.g., pyrrolopyridinyl) exhibit higher molecular weights, which may influence solubility and pharmacokinetic profiles .